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Compound of Interest

2-Chloro-N-methyl-N-
Compound Name:
phenylacetamide

Cat. No.: B1329478

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-N-methyl-N-
phenylacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Chloro-N-
methyl-N-phenylacetamide (CAS No. 2620-05-5). The following sections detail the
compound's properties, associated hazards, safe handling and emergency protocols, and
disposal procedures to ensure the safety of laboratory personnel and the environment.

Compound Identification and Properties

2-Chloro-N-methyl-N-phenylacetamide is a chemical intermediate used in various research
and development applications. A summary of its key physical and chemical properties is
presented below.

Table 1: Physicochemical Properties of 2-Chloro-N-methyl-N-phenylacetamide
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Property Value Reference
CAS Number 2620-05-5 (11121131141
Molecular Formula CoH10CINO [1][2]
Molecular Weight 183.635 g/mol [1]

Melting Point 74-77 °C

Boiling Point 263.3 £ 23.0 °C at 760 mmHg

Density 1.2+0.1 g/cm3

pKa (Predicted) 0.36 £ 0.50 [1]

Hazard Identification and Classification

2-Chloro-N-methyl-N-phenylacetamide is classified as a hazardous substance. The following
table summarizes its GHS hazard classifications.[5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation

Hazard Pictograms:

The following pictograms are associated with the hazards of this compound:
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GHS Pictograms

Click to download full resolution via product page

Caption: GHS Pictogram for Irritant/Skin Sensitizer/Acute Toxicity.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is essential when handling 2-Chloro-N-methyl-N-
phenylacetamide. The following diagram outlines the recommended safe handling workflow.
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Store in a Cool, Dry, Well-Ventilated Area
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Caption: Recommended workflow for the safe handling of 2-Chloro-N-methyl-N-
phenylacetamide.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

The following diagram illustrates the recommended first-aid procedures for various types of

exposure.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1329478?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329478?utm_src=pdf-body
https://www.benchchem.com/product/b1329478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Type

Skin Contact Eye Contact

Firgt-Aid Action
A A

) ) N Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Move to fresh air. Remove contaminated clothing. . .
. o . e . Remove contact lenses if present and easy to do. Rinse mouth.
Seek medical attention if symptoms persist. Wash skin with soap and water for at least 15 minutes. . . . ) . . . .
Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 2-Chloro-N-methyl-N-phenylacetamide.

Spill Response

In the event of a spill, follow these steps:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE), including a respirator.
» Avoid generating dust.

o Carefully sweep up the spilled solid material and place it into a labeled, sealed container for
disposal.

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.[6]

Toxicity Data

Specific quantitative toxicity data, such as an LD50 value for 2-Chloro-N-methyl-N-
phenylacetamide, is not readily available in the searched literature. However, GHS
classification indicates that it is harmful if swallowed.[5] For risk assessment, it is
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recommended to handle this compound with the same precautions as other toxic
chloroacetamide derivatives.

Experimental Protocol: Acute Oral Toxicity (LD50)
Determination

While specific experimental data for this compound is unavailable, the following is a detailed
methodology for determining the acute oral toxicity (LD50) of a chemical substance, based on
the OECD Test Guideline 425 (Up-and-Down Procedure).[7][8][9] This method is designed to
estimate the LD50 using a minimal number of animals.

Objective: To determine the median lethal dose (LD50) of a test substance following a single
oral administration.

Materials:

Test substance: 2-Chloro-N-methyl-N-phenylacetamide

o Experimental animals: Healthy, young adult rodents (e.g., rats or mice), typically females as
they are often more sensitive.[10]

e Vehicle for administration (if necessary)

e Oral gavage needles

e Animal housing and caging

o Calibrated balance for weighing animals and test substance

Methodology:

» Animal Preparation: Acclimatize animals to laboratory conditions for at least 5 days prior to
the study. House them in appropriate cages with access to food and water ad libitum, except
for a brief fasting period before dosing.

o Dose Preparation: Prepare the test substance in a suitable vehicle if it is a solid. The
concentration should be prepared such that the required dose can be administered in a
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volume that is appropriate for the size of the animal.

o Dose Administration: Administer the prepared dose to the animals via oral gavage.
e Up-and-Down Dosing Procedure:

o Sighting Study (Optional): To estimate the starting dose, a preliminary study with a few
animals may be conducted.

o Main Study:
» Dose a single animal at the best-estimated starting dose.

» Observe the animal for signs of toxicity and mortality for a defined period (typically 48
hours for dose-level adjustments and 14 days for overall observation).

» |f the animal survives, the next animal is dosed at a lower dose level (e.g., by a factor of
1.5-3.5).

» [f the animal dies, the next animal is dosed at a higher dose level.

» This sequential dosing continues until one of the stopping criteria is met (e.g., a
specified number of reversals in outcome have occurred).

e Observations:

o Observe animals for clinical signs of toxicity and mortality at regular intervals: immediately
after dosing, at 1, 2, 4, and 6 hours post-dosing, and then daily for 14 days.

o Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic, and central nervous systems, and somatomotor activity
and behavior patterns.

o Record the body weight of each animal shortly before the test substance is administered
and at least weekly thereafter.

o Data Analysis:
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o The LD50 is calculated using the maximum likelihood method based on the pattern of
survivals and deaths.

o Confidence intervals for the LD50 are also calculated.

o Pathology:
o Perform a gross necropsy on all animals at the end of the study.
o Collect and preserve any abnormal tissues for histopathological examination.

Disposal Procedures

As a halogenated organic compound, 2-Chloro-N-methyl-N-phenylacetamide must be
disposed of as hazardous waste.[6][11][12][13][14]

Waste Segregation

Collect solid waste in a dedicated, Collect contaminated solvents and solutions Dispose of contaminated PPE
labeled, and sealed container. in a 'Halogenated Organic Waste' container. as hazardous waste.

Final Disposal
\

Arrange for pickup by a
licensed hazardous waste disposal service.

Incineration at a permitted facility
is the preferred disposal method.

Click to download full resolution via product page
Caption: Proper disposal workflow for 2-Chloro-N-methyl-N-phenylacetamide.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment and adherence to all applicable
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safety regulations and institutional protocols. Always consult the most current Safety Data
Sheet (SDS) for this compound before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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